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Compound of Interest

Compound Name: Valeryl-L-carnitineChloride

Cat. No.: B10796963

Get Quote

Target Audience: Bioanalytical Scientists, Clinical Researchers, and Metabolic Disease

Specialists.

Introduction & Scientific Context
The Biological Imperative
Valeryl-L-carnitine (n-C5) is a straight-chain acylcarnitine derived from the metabolism of odd-

chain fatty acids. While less commonly the primary marker for metabolic disease compared to

its branched-chain isomers, its accurate quantification is critical for differential diagnosis.[1]

The "C5 Isobaric Nightmare" represents a significant analytical challenge. The nominal mass (

246) corresponds to four distinct isomers:

Isovalerylcarnitine (IsoC5): Marker for Isovaleric Acidemia (IVA).[2]

2-Methylbutyrylcarnitine (2MBC): Marker for Short/Branched-chain Acyl-CoA Dehydrogenase

Deficiency (SBCADD).[3]
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Pivaloylcarnitine (PivC5): Exogenous artifact from pivalic acid-containing antibiotics (false

positive for IVA).

Valeryl-L-carnitine (n-C5): The analyte of interest.[4][5][6][7]

Standard Flow Injection Analysis (FIA) or rapid screening methods often report "Total C5,"

leading to false positives. This protocol details a chromatographic separation method using a

sterically protected C18 column to resolve Valeryl-L-carnitine from its isomers without the need

for derivatization.

Experimental Strategy & Logic
Chromatographic Selection: The "Steric Protection"
Advantage
Standard C18 columns often fail to resolve IsoC5 and n-C5 fully, or require long run times (>15

mins). HILIC columns, while excellent for polar carnitines, often co-elute these hydrophobic

isomers.

Selected Column:Restek Raptor ARC-18 (2.7 µm, 100 x 2.1 mm).

Mechanism: This column uses a sterically protected ligand that resists acid hydrolysis and

offers unique selectivity for acylcarnitine isomers compared to standard C18 phases.

Benefit: It achieves baseline resolution of the C5 isomers in under 10 minutes using standard

acidic mobile phases.

Sample Preparation: Protein Precipitation (PPT)
While butylation (derivatization) is the historical standard for enhancing sensitivity, modern

triple quadrupole instruments possess sufficient sensitivity to detect physiological levels of

underivatized C5. We utilize a simple protein precipitation method to minimize sample handling

errors and hydrolysis risks.

Workflow Visualization
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Isomer Separation Logic
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Figure 1: End-to-end workflow for Valeryl-L-carnitine quantification, highlighting the critical

isomer separation step.

Detailed Protocol
Materials & Reagents[1][4][8][9][10][11]

Standards: Valeryl-L-carnitine HCl, Isovaleryl-L-carnitine HCl, 2-Methylbutyryl-L-carnitine

HCl.

Internal Standard (IS): d9-Isovalerylcarnitine (preferred) or d3-Valerylcarnitine.

Solvents: LC-MS grade Water, Methanol (MeOH), Acetonitrile (ACN), Isopropanol (IPA),

Formic Acid (FA).

Matrix: Stripped human plasma or BSA surrogate matrix (40 mg/mL in PBS).

Sample Preparation[4]
Aliquot: Transfer 50 µL of plasma/serum into a 1.5 mL microcentrifuge tube or 96-well plate.

Spike IS: Add 10 µL of Internal Standard working solution (e.g., 1 µM d9-Isovalerylcarnitine

in 50:50 MeOH:Water).

Precipitate: Add 200 µL of ice-cold Methanol.

Vortex: Mix vigorously for 30 seconds.
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Centrifuge: Spin at 4,000 x g for 10 minutes at 4°C.

Dilute: Transfer 100 µL of the supernatant to a clean vial/plate. Add 300 µL of Mobile Phase

A (Water + 0.1% FA). Note: This dilution step is critical to prevent peak distortion from the

strong solvent (MeOH) injection.

Inject: Inject 5-10 µL onto the LC-MS/MS system.

Liquid Chromatography Conditions[1][10][11][12]
System: UHPLC (e.g., Waters ACQUITY, Agilent 1290, Shimadzu Nexera).

Column: Restek Raptor ARC-18, 2.7 µm, 100 x 2.1 mm (Cat# 9314A12).[6][8]

Column Temp: 35°C.

Flow Rate: 0.4 mL/min.

Mobile Phases:

A: Water + 0.1% Formic Acid.[3]

B: Acetonitrile:Isopropanol (90:10) + 0.1% Formic Acid.[3] (IPA improves peak shape for

hydrophobic acylcarnitines).

Gradient Table:
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Time (min) % A % B Curve Description

0.00 95 5 Initial Equilibration

0.50 95 5 Linear Load

6.00 60 40 Linear

Isomer

Separation

Window

6.10 5 95 Step Wash

7.50 5 95 Hold Wash

7.60 95 5 Step Re-equilibration

9.00 95 5 Hold End

Mass Spectrometry Parameters[1][10]
Ionization: ESI Positive Mode.

Source Temp: 450°C (Adjust based on instrument).

Capillary Voltage: 2.5 kV.

MRM Transitions:
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Analyte
Precursor (

)

Product (

)
Cone (V) CE (eV) RT (min)*

Valeryl-L-

carnitine
246.2 85.1 30 22 ~3.87

Isovalerylcarn

itine
246.2 85.1 30 22 ~3.71

2-

Methylbutyryl

carnitine

246.2 85.1 30 22 ~3.61

d9-

Isovalerylcarn

itine (IS)

255.2 85.1 30 22 ~3.70

Note: Retention times (RT) are approximate and system-dependent. The elution order

(2MBC -> IsoC5 -> n-C5) is the critical validation metric.

Method Validation & Performance
Linearity & Range[11][14]

Range: 5 – 1000 ng/mL (physiological relevant range).

Fit: Linear regression (

weighting) is typically required due to the wide dynamic range.

.

Separation Criteria (System Suitability)
Before running samples, inject a "System Suitability Standard" containing IsoC5 and n-C5.

Requirement: Baseline resolution (

) between Isovalerylcarnitine and Valeryl-L-carnitine.
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Failure Mode: If peaks merge, lower the initial %B or flatten the gradient slope between 0.5

and 6.0 minutes.

Matrix Effects
Acylcarnitines can suffer from ion suppression in plasma.

Check: Monitor the IS response across the run. A drop of >20% in IS area compared to

solvent standards indicates significant suppression.

Solution: If suppression is high, increase the dilution factor in step 4.2 (e.g., dilute 1:5 instead

of 1:3).

Troubleshooting & Expert Insights
Issue Probable Cause Corrective Action

Co-elution of C5 Isomers
Gradient too steep or dead

volume.

Flatten gradient (0.5-6 min).

Reduce post-column tubing

length.

RT Shift pH fluctuation in Mobile Phase.
Freshly prepare Mobile Phase

A. Ensure FA is exactly 0.1%.

High Background Contamination or Carryover.

Run blank injections.

Acylcarnitines are "sticky";

ensure needle wash contains

IPA.

Low Sensitivity Source fouling or suppression.

Clean ESI cone. Check if

protein precipitation was

sufficient (cloudy supernatant

= bad).

Expert Tip: Pivaloylcarnitine (antibiotic artifact) typically elutes before 2-Methylbutyrylcarnitine.

If you see a peak at ~3.4-3.5 min, inquire about the subject's antibiotic usage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10796963/docs#application-note-high-resolution-
quantification-of-valeryl-l-carnitine-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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